Cas no 2228363-16-2 (1-(6-fluoropyridin-3-yl)cyclopropylmethanamine)

1-(6-Fluoropyridin-3-yl)cyclopropylmethanamine is a fluorinated pyridine derivative featuring a cyclopropylmethanamine moiety, which enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution at the 6-position of the pyridine ring improves metabolic stability and bioavailability, making it valuable for drug discovery applications. The cyclopropyl group contributes to conformational rigidity, potentially enhancing binding affinity in target interactions. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and CNS-active agents, due to its balanced lipophilicity and electronic properties. Its well-defined structure allows for precise modifications in medicinal chemistry workflows.

1-(6-fluoropyridin-3-yl)cyclopropylmethanamine structure

2228363-16-2 structure

Product Name:1-(6-fluoropyridin-3-yl)cyclopropylmethanamine

CAS No:2228363-16-2

MF:C₉H₁₁FN₂

MW:166.195445299149

CID:5796549

PubChem ID:165964293

Update Time:2025-06-07

1-(6-fluoropyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(6-fluoropyridin-3-yl)cyclopropylmethanamine
- [1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine
- EN300-1999309
- 2228363-16-2
- Inchi： 1S/C9H11FN2/c10-8-2-1-7(5-12-8)9(6-11)3-4-9/h1-2,5H,3-4,6,11H2
- InChI Key： CKXKRZGLHKWORD-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=N1)C1(CN)CC1

Computed Properties

Exact Mass: 166.09062652g/mol
Monoisotopic Mass: 166.09062652g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 38.9Å²

1-(6-fluoropyridin-3-yl)cyclopropylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1999309-0.05g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	0.05g	$827.0	2023-09-16
Enamine	EN300-1999309-0.1g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	0.1g	$867.0	2023-09-16
Enamine	EN300-1999309-0.25g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	0.25g	$906.0	2023-09-16
Enamine	EN300-1999309-0.5g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	0.5g	$946.0	2023-09-16
Enamine	EN300-1999309-1.0g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	1g	$986.0	2023-05-23
Enamine	EN300-1999309-2.5g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	2.5g	$1931.0	2023-09-16
Enamine	EN300-1999309-5.0g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	5g	$2858.0	2023-05-23
Enamine	EN300-1999309-10.0g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	10g	$4236.0	2023-05-23
Enamine	EN300-1999309-1g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	1g	$986.0	2023-09-16
Enamine	EN300-1999309-5g	[1-(6-fluoropyridin-3-yl)cyclopropyl]methanamine	2228363-16-2	5g	$2858.0	2023-09-16